N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-2-nitrobenzamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C16H16N4O3S/c1-19(2)12-9-7-11(8-10-12)17-16(24)18-15(21)13-5-3-4-6-14(13)20(22)23/h3-10H,1-2H3,(H2,17,18,21,24)
• InChI Key: YUCIPHFORZGFSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-2-nitrobenzamide, commonly known as DNTB, is a chemical compound that has been widely used in scientific research. DNTB belongs to the class of thiol-reactive nitroaromatic compounds and has been found to have several interesting properties that make it an important tool for biochemical and physiological research.

Mechanism of Action

The mechanism of action of DNTB involves the reaction of the nitro group with thiol groups, resulting in the formation of a thionitrobenzoate adduct. This reaction is highly specific for thiol groups and does not react with other functional groups commonly found in biomolecules.
Biochemical and Physiological Effects
DNTB has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of several thiol-containing enzymes, including glutathione reductase and thioredoxin reductase. DNTB has also been found to induce oxidative stress in cells by depleting intracellular glutathione levels.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DNTB in lab experiments is its high specificity for thiol groups. This makes it an ideal reagent for the detection and quantification of thiol-containing compounds in complex biological samples. However, DNTB has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of DNTB in scientific research. One area of research is the development of new methods for the detection and quantification of thiol-containing compounds using DNTB. Another area of research is the investigation of the physiological and biochemical effects of DNTB in vivo. Additionally, the development of new analogs of DNTB with improved properties, such as increased specificity or reduced toxicity, is an area of active research.

Synthesis Methods

The synthesis of DNTB involves the reaction of 2-nitrobenzoyl chloride with N,N-dimethylaniline in the presence of sodium carbonate. The resulting product is then treated with carbon disulfide to form the carbonothioyl group. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

DNTB has been extensively used in scientific research as a reagent for the detection and quantification of thiol-containing compounds. Thiol-containing compounds are important biomolecules that play critical roles in many physiological processes, including redox signaling, enzyme catalysis, and protein folding. DNTB reacts specifically with thiol groups, forming a yellow-colored product that can be easily measured spectrophotometrically.